Cas no 1932555-45-7 ((3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol)

• Product Name: (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol
• CAS No: 1932555-45-7
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5246920
• Update Time: 2025-07-22

(3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(3R,4R)-4-hydroxy-3-pyrrolidinyl]-
• (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol

• Inchi： 1S/C7H12N4O2/c12-4-5-3-11(10-9-5)6-1-8-2-7(6)13/h3,6-8,12-13H,1-2,4H2/t6-,7-/m1/s1
• InChI Key： MWBJXBXOOSFIAO-RNFRBKRXSA-N
• SMILES： N1([C@H]2[C@H](O)CNC2)C=C(CO)N=N1

Additional information on (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol

Introduction to Compound with CAS No. 1932555-45-7 and Product Name: (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol

The compound with the CAS number 1932555-45-7 and the product name (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this compound, particularly its triazolylpyrrolidine core, make it a promising candidate for further investigation in drug discovery and development.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of a triazole ring in this molecule is particularly noteworthy, as triazoles have been extensively studied for their biological activity. Triazoles are known for their ability to interact with various biological targets, making them valuable scaffolds for drug design. The specific configuration of the (3R,4R)-isomer further enhances the compound's potential by providing a unique three-dimensional structure that may influence its binding affinity and selectivity.

The pyrrolidine moiety is another critical feature of this compound that contributes to its pharmacological potential. Pyrrolidine derivatives have been widely explored in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The combination of a pyrrolidine ring with a triazole moiety creates a versatile structure that can be further modified to optimize its biological activity. This dual functionality makes the compound an attractive candidate for exploring new therapeutic avenues.

In the context of current research trends, there is a growing interest in developing small-molecule inhibitors that modulate enzyme activity. The hydroxymethyl group at the 4-position of the triazole ring in this compound may play a crucial role in its interaction with biological targets. Hydroxymethyl groups are often involved in hydrogen bonding interactions, which can significantly influence the binding affinity and specificity of a molecule. Understanding the role of this functional group is essential for designing more effective derivatives.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research efforts are focused on identifying new therapeutic agents that can target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural features of this compound make it a promising candidate for further investigation in these areas. For instance, studies have shown that triazolylpyrrolidine derivatives can exhibit inhibitory activity against various enzymes involved in disease pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to construct the complex triazolylpyrrolidine core. These techniques not only improve efficiency but also allow for greater flexibility in modifying the structure for future studies.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of this compound with potential biological targets. These studies provide valuable insights into how the molecule interacts with its target enzymes or receptors at the atomic level. By analyzing these interactions, researchers can identify key residues involved in binding and design more potent derivatives.

The pharmacokinetic properties of this compound are also an important consideration in its development as a therapeutic agent. Studies have been initiated to evaluate its solubility, stability, and metabolic pathways. Understanding these properties is crucial for optimizing drug delivery systems and ensuring efficacy in vivo. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's physicochemical properties.

In conclusion, the compound with CAS number 1932555-45-7 and product name (3R,4R)-4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylpyrrolidin-3-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an attractive candidate for further investigation. Ongoing research efforts aim to elucidate its biological activity and develop novel derivatives with enhanced efficacy and selectivity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.